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Compound of Interest

Compound Name: GR 94800 TFA

Cat. No.: B14754977

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of GR 94800 TFA, a potent and

selective tachykinin neurokinin 2 (NK2) receptor antagonist, for use in rodent models of

inflammation. This document includes a summary of its mechanism of action, detailed

experimental protocols for common inflammation models, and a representation of the relevant

signaling pathway.

Introduction
GR 94800 is a selective peptide antagonist of the tachykinin NK2 receptor, exhibiting high

affinity for the NK2 receptor with pKb values of 9.6, while showing significantly lower affinity for

NK1 (6.4) and NK3 (6.0) receptors. Tachykinins, such as neurokinin A (NKA), are

neuropeptides involved in a variety of physiological processes, including smooth muscle

contraction, vasodilation, and inflammation. The activation of NK2 receptors, predominantly by

NKA, has been implicated in the pathophysiology of inflammatory conditions, particularly in the

gastrointestinal tract and airways.[1][2][3] NK2 receptor antagonists like GR 94800 are valuable

tools for investigating the role of this pathway in disease and for the potential development of

novel anti-inflammatory therapeutics.
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Mechanism of Action
Tachykinin NK2 receptors are G-protein coupled receptors (GPCRs). Upon binding of their

endogenous ligand, neurokinin A (NKA), the receptor undergoes a conformational change,

leading to the activation of intracellular signaling cascades. The primary pathway involves the

activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into two secondary messengers: inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores,

leading to a rapid increase in cytosolic calcium concentration. This elevation in intracellular

calcium, along with the activation of protein kinase C (PKC) by DAG, contributes to various

cellular responses, including smooth muscle contraction and the release of pro-inflammatory

mediators. GR 94800 acts as a competitive antagonist at the NK2 receptor, blocking the

binding of NKA and thereby inhibiting these downstream signaling events.
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Figure 1: Tachykinin NK2 Receptor Signaling Pathway and Inhibition by GR 94800 TFA.

Quantitative Data
A comprehensive search of publicly available scientific literature did not yield specific in vivo

dosage information for GR 94800 or GR 94800 TFA in rodent models of inflammation. While
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the compound is cited as a potent and selective NK2 antagonist in in vitro studies, specific

dose-ranging or efficacy studies in models such as carrageenan-induced paw edema or DSS-

induced colitis are not readily available. The table below is provided as a template for

researchers to populate with their own experimental data.

Parameter
GR 94800 TFA

Dosage
Vehicle Control

Positive Control

(e.g.,

Dexamethasone)

Animal Model
e.g., Rat Carrageenan

Paw Edema
e.g., Saline e.g., 1 mg/kg

Route of

Administration

e.g., Intraperitoneal

(i.p.)
e.g., i.p. e.g., i.p.

Paw Volume (mL) at

4h
Experimental Data Experimental Data Experimental Data

Inhibition of Edema

(%)
Experimental Data 0% Experimental Data

MPO Activity (U/g

tissue)
Experimental Data Experimental Data Experimental Data

TNF-α Level (pg/mL) Experimental Data Experimental Data Experimental Data

Experimental Protocols
The following are detailed, generalized protocols for common rodent inflammation models.

Note: The dosage for GR 94800 TFA must be determined empirically by the researcher

through dose-response studies.

Protocol 1: Carrageenan-Induced Paw Edema in Rats

This model is used to assess acute inflammation.

Materials:

Male Wistar rats (180-200 g)
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GR 94800 TFA

Vehicle (e.g., sterile saline or PBS)

Carrageenan (1% w/v in sterile saline)

Positive control: Dexamethasone (1 mg/kg)

Parenteral administration supplies (syringes, needles)

Plethysmometer or digital calipers

Procedure:

Acclimatization: House animals in standard conditions for at least one week prior to the

experiment.

Grouping: Randomly divide animals into experimental groups (n=6-8 per group):

Vehicle Control

GR 94800 TFA (multiple dose groups, e.g., 1, 10, 30 mg/kg)

Positive Control (Dexamethasone)

Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a

plethysmometer.

Compound Administration: Administer GR 94800 TFA, vehicle, or dexamethasone via the

desired route (e.g., intraperitoneally, i.p.) 30-60 minutes before carrageenan injection.

Induction of Inflammation: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the

plantar surface of the right hind paw.

Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4,

and 5 hours) after carrageenan injection.

Data Analysis:
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Calculate the increase in paw volume (edema) for each animal at each time point: Edema

= (Paw volume at time t) - (Baseline paw volume).

Calculate the percentage inhibition of edema for each treatment group compared to the

vehicle control group: % Inhibition = [1 - (Edema_treated / Edema_control)] x 100.

Biochemical Analysis (Optional): At the end of the experiment, euthanize the animals and

collect the paw tissue for analysis of inflammatory markers such as myeloperoxidase (MPO)

activity or cytokine levels (e.g., TNF-α, IL-1β).

Protocol 2: Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice

This model is used to study intestinal inflammation, mimicking aspects of inflammatory bowel

disease (IBD).

Materials:

Male C57BL/6 mice (8-10 weeks old)

GR 94800 TFA

Vehicle (e.g., sterile water for injection)

Dextran Sulfate Sodium (DSS; 36-50 kDa), 2-3% (w/v) in drinking water

Positive control: Sulfasalazine (e.g., 50 mg/kg, oral gavage)

Administration supplies (syringes, needles, oral gavage needles)

Procedure:

Acclimatization: House animals in standard conditions for at least one week.

Grouping: Randomly divide animals into experimental groups (n=8-10 per group):

Naive Control (regular drinking water)

DSS + Vehicle Control
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DSS + GR 94800 TFA (multiple dose groups)

DSS + Positive Control (Sulfasalazine)

Induction of Colitis: Provide mice with drinking water containing 2-3% DSS ad libitum for 5-7

days. The naive control group receives regular drinking water.

Compound Administration: Administer GR 94800 TFA, vehicle, or sulfasalazine daily, starting

from day 0 of DSS administration, via the desired route (e.g., subcutaneous injection or oral

gavage).

Daily Monitoring: Record body weight, stool consistency, and the presence of blood in the

feces daily to calculate the Disease Activity Index (DAI).

Termination of Experiment: At the end of the DSS administration period (day 5-7), euthanize

the mice.

Endpoint Analysis:

Measure the length of the colon from the cecum to the anus.

Collect colon tissue for histological analysis (e.g., H&E staining) to assess tissue damage

and inflammatory cell infiltration.

Homogenize a portion of the colon tissue for measurement of MPO activity and cytokine

levels.
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Figure 2: General experimental workflow for evaluating GR 94800 TFA in rodent inflammation

models.

Conclusion
GR 94800 TFA is a valuable research tool for investigating the role of the tachykinin NK2

receptor in inflammatory processes. The protocols provided herein offer a framework for

conducting such studies in established rodent models. Due to the lack of publicly available in

vivo dosage data, it is imperative for researchers to perform initial dose-finding studies to

determine the optimal therapeutic window for GR 94800 TFA in their specific experimental

context. Careful experimental design and adherence to ethical guidelines for animal research

are essential for obtaining robust and reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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